![molecular formula C21H19N5O2 B2516484 4-Imino-6-(4-(isopropyl)phenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione CAS No. 1119391-98-8](/img/structure/B2516484.png)
4-Imino-6-(4-(isopropyl)phenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
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Description
4-Imino-6-(4-(isopropyl)phenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione is a useful research compound. Its molecular formula is C21H19N5O2 and its molecular weight is 373.416. The purity is usually 95%.
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Scientific Research Applications
Cycloaddition Reactions and Selectivity
Research on compounds structurally related to 4-Imino-6-(4-(isopropyl)phenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione has demonstrated their utility in exploring facial selectivity in cycloaddition reactions. For example, cyclohexadienes bearing isopropenyl and isopropyl groups have been studied for their selectivities in 4 + 2 reactions with various dienophiles, shedding light on mechanistic pathways and the influence of substituents on reaction outcomes (Morrison et al., 2006).
Antibacterial Activities
Compounds featuring imino groups and phenyl substituents have been synthesized and evaluated for their antibacterial activities. Studies demonstrate that such compounds exhibit significant activities against Gram-positive bacteria, providing a basis for the development of new antibacterial agents (Dabholkar & Ansari, 2008).
Photo-induced Autorecycling Oxidation
Innovative chemical frameworks incorporating phenyl and triazoline-dione functionalities have been synthesized, revealing unique photo-induced autorecycling oxidation processes. These studies offer insights into novel oxidation methods and the potential for developing new chemical transformations (Nitta et al., 2005).
Antitumor Activity
Research into triazolyl- and triazinyl-quinazolinediones, which share some structural similarity with the query compound, indicates potential antitumor activities. The design and synthesis of these compounds and their evaluation against various human cancer cell lines underscore the importance of such molecules in the development of new anticancer therapies (Al-Romaizan et al., 2019).
Properties
IUPAC Name |
4-amino-3-phenyl-6-(4-propan-2-ylphenyl)-7H-pyrimido[5,4-d]pyrimidine-2,8-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N5O2/c1-12(2)13-8-10-14(11-9-13)19-23-16-17(20(27)25-19)24-21(28)26(18(16)22)15-6-4-3-5-7-15/h3-12H,22H2,1-2H3,(H,23,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRRPKADEBZDJQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C2=NC3=C(N(C(=O)N=C3C(=O)N2)C4=CC=CC=C4)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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